4-chloro-7,8,9,10-tetrahydro-6H-pyrimido[4',5':4,5]pyrrolo[1,2-a]azepine-11-carbonitrile

• IUPAC Name: 3-chloro-1,4,6-triazatricyclo[7.5.0.02,7]tetradeca-2(7),3,5,8-tetraene-8-carbonitrile
• InChI: InChI=1S/C12H11ClN4/c13-12-11-10(15-7-16-12)8(6-14)9-4-2-1-3-5-17(9)11/h7H,1-5H2
• InChI Key: XYERBYUIQKQOHL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C3=C(N2CC1)C(=NC=N3)Cl)C#N
• Molecular Formula: C12H11ClN4
• Molecular Weight: 246.69 g/mol

Description

4-chloro-7,8,9,10-tetrahydro-6H-pyrimido[4',5':4,5]pyrrolo[1,2-a]azepine-11-carbonitrile is a useful research compound. Its molecular formula is C12H11ClN4 and its molecular weight is 246.69 g/mol. The purity is usually 95%.
The exact mass of the compound 4-chloro-7,8,9,10-tetrahydro-6H-pyrimido[4',5':4,5]pyrrolo[1,2-a]azepine-11-carbonitrile is 246.0672241 g/mol and the complexity rating of the compound is 339. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Derivative Formation

One significant application of the compound lies in the synthesis of various heterocyclic structures. For instance, Glushkov and Stezhko (1980) demonstrated the synthesis of pyrrolo[2,3-c]azepine systems and their conversion to three-ring pyrimido[4′,5′∶4,5]pyrrolo[2,3-c]azepine systems (Glushkov & Stezhko, 1980). Similarly, Sirakanyan et al. (2018) developed methods for synthesizing 8-amino-3-benzyl-5-(morpholin-4-yl)-1,2,3,4-tetrahydropyrimido[4′,5′: 4,5]thieno[2,3-c][2,7]naphthyridine from related compounds (Sirakanyan et al., 2018).

Synthesis of Fused Pyrroles and Bipyrroles

Nebe, Kucukdisli, and Opatz (2016) reported the use of 3,4-dihydro-2H-pyrrole-2-carbonitriles, which are structurally related to the compound, in the synthesis of various heterocyclic structures including tetrahydroindolizines and bipyrroles (Nebe, Kucukdisli, & Opatz, 2016).

Development of Novel Anti-inflammatory Agents

El-Sayed et al. (2011) synthesized a series of tricyclic pyrimido[4′,5′:4,5]pyrimido[1,6-a]azepine derivatives, which showed potential as anti-inflammatory agents with minimal ulcerogenic effects (El-Sayed, Awadallah, Ibrahim, & El-Saadi, 2011).

Formation of Polycyclic Derivatives

Quintero et al. (2016) developed a method for forming various substituted polycyclic pyrimidoazepine derivatives, showcasing the compound's versatility in forming complex structures (Quintero, Palma, Cobo, & Glidewell, 2016).

Applications in Organic Synthesis

Porashar et al. (2022) utilized related compounds in the synthesis of tetrahydro-4H-pyrrolo[3,2-c]quinolin-4-ones and dihydro-1H-benzo[b]azepines, indicating the compound's role in the synthesis of nitrogen heterocyclic compounds (Porashar, Biswas, Sahu, Chutia, & Saikia, 2022).

Synthesis of γ-Secretase Modulators

Wu et al. (2016) described the use of related pyrimido[4,5-c]azepines in synthesizing potent γ-secretase modulators, highlighting the compound's potential in therapeutic applications (Wu, Zhang, Toyn, Macor, & Thompson, 2016).